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Cat. No.: B1653657 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the thermodynamic properties of 3-
Methoxybut-1-yne. Due to a lack of experimentally determined data in publicly available

literature for this specific compound, this document focuses on established methodologies for

determining these crucial parameters. It outlines detailed experimental protocols for key

thermodynamic measurements and discusses computational approaches for their estimation.

This guide serves as a foundational resource for researchers seeking to understand,

characterize, and utilize 3-Methoxybut-1-yne in further scientific applications.

Introduction
3-Methoxybut-1-yne (C₅H₈O) is a chemical compound of interest in various research and

development sectors. A thorough understanding of its thermodynamic properties, such as

enthalpy of formation, entropy, and heat capacity, is fundamental for process design, safety

analysis, and reaction modeling. These properties govern the compound's behavior under

different temperature and pressure conditions, influencing its stability, reactivity, and phase

transitions.

This guide addresses the current information gap by presenting standardized methods for the

experimental determination and computational estimation of the thermodynamic properties of

3-Methoxybut-1-yne.
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Physicochemical Properties of 3-Methoxybut-1-yne
While extensive thermodynamic data is not readily available, some basic physicochemical

properties have been computed and are presented in Table 1.

Table 1: Computed Physicochemical Properties of 3-Methoxybut-1-yne

Property Value Source

Molecular Formula C₅H₈O PubChem[1]

Molecular Weight 84.12 g/mol PubChem[1]

XLogP3 0.6 PubChem[1]

Exact Mass 84.057514874 Da PubChem[1]

Monoisotopic Mass 84.057514874 Da PubChem[1]

Experimental Determination of Thermodynamic
Properties
This section details the experimental protocols for measuring key thermodynamic properties of

a volatile organic compound like 3-Methoxybut-1-yne.

Enthalpy of Combustion and Formation
The standard enthalpy of formation (ΔfH°) can be determined from the experimentally

measured enthalpy of combustion (ΔcH°) using Hess's Law.

Sample Preparation: A precise mass of 3-Methoxybut-1-yne is encapsulated in a

combustible container.

Calorimeter Setup: The sample is placed in a bomb calorimeter, which is then sealed and

pressurized with pure oxygen.

Immersion: The bomb is submerged in a known mass of water in an insulated container (the

calorimeter).
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Ignition: The sample is ignited electrically.

Temperature Measurement: The temperature change of the water is meticulously recorded

until it reaches a maximum and then begins to cool.

Calculation: The heat released by the combustion is calculated using the temperature

change, the mass of the water, and the heat capacity of the calorimeter system.

Workflow for Bomb Calorimetry.

Heat Capacity
The heat capacity (Cp) of 3-Methoxybut-1-yne can be measured using calorimetry, often

differential scanning calorimetry (DSC).

Sample and Reference Pans: A known mass of 3-Methoxybut-1-yne is hermetically sealed

in an aluminum pan. An empty, sealed pan is used as a reference.

Instrument Setup: The sample and reference pans are placed in the DSC cell.

Temperature Program: The cell is subjected to a precise temperature program, typically a

linear heating rate.

Heat Flow Measurement: The DSC measures the difference in heat flow required to maintain

the sample and reference pans at the same temperature.

Calculation: The heat capacity is calculated from the differential heat flow, the heating rate,

and the sample mass.

Workflow for DSC Measurement.

Vapor Pressure
The vapor pressure of a volatile compound like 3-Methoxybut-1-yne can be determined by

various methods.

Sample Degassing: A sample of 3-Methoxybut-1-yne is placed in a thermostatted vessel

and thoroughly degassed to remove any dissolved gases.
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Equilibrium: The vessel is maintained at a constant temperature until the liquid and vapor

phases reach equilibrium.

Pressure Measurement: The pressure of the vapor is measured using a high-precision

pressure transducer.

Temperature Variation: Steps 2 and 3 are repeated at various temperatures to obtain a vapor

pressure curve.

Workflow for Vapor Pressure Measurement.

Computational Estimation of Thermodynamic
Properties
In the absence of experimental data, computational chemistry provides a powerful tool for

estimating the thermodynamic properties of molecules.

Quantum Chemical Methods
Ab initio methods: These methods, such as Hartree-Fock (HF), Møller-Plesset perturbation

theory (MP2, MP4), and coupled-cluster theory (CCSD(T)), solve the electronic Schrödinger

equation without empirical parameters. They can provide highly accurate predictions of

molecular energies and, consequently, enthalpies of formation.

Density Functional Theory (DFT): DFT methods, such as B3LYP and M06-2X, are

computationally less expensive than high-level ab initio methods and can provide a good

balance of accuracy and computational cost for the prediction of thermodynamic properties.

Group Additivity Methods
Group additivity methods estimate thermodynamic properties by summing the contributions of

individual functional groups within the molecule. While generally less accurate than quantum

chemical methods, they can provide rapid estimations.

Conclusion
This guide has outlined the necessary experimental and computational methodologies for

determining the thermodynamic properties of 3-Methoxybut-1-yne. While specific
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experimental data for this compound is currently lacking in the public domain, the protocols and

approaches described herein provide a clear pathway for researchers to obtain this critical

information. The accurate determination of these properties is essential for the safe and

efficient application of 3-Methoxybut-1-yne in scientific research and industrial processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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